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An In-Depth Technical Guide to 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone (CAS

No. 898770-53-1) for Drug Discovery Professionals

Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of 4-Chloro-2-fluoro-4'-

morpholinomethyl benzophenone, a compound of interest for researchers and scientists in the

field of drug development. While specific research on this molecule is nascent, its structural

features—a halogenated benzophenone scaffold coupled with a morpholine moiety—suggest

significant potential as a versatile building block for novel therapeutic agents. This document

elucidates its chemical properties, proposes a robust synthetic pathway, and explores its

potential applications based on the well-documented utility of its structural analogs.

The Benzophenone Scaffold: A Privileged Structure
in Medicinal Chemistry
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The benzophenone framework is a cornerstone in medicinal chemistry, found in numerous

naturally occurring and synthetic molecules with a broad spectrum of biological activities.[1][2]

This diaryl ketone structure serves as a versatile template for designing compounds that can

interact with various biological targets. The inherent properties of the benzophenone core, such

as its rigidity and ability to participate in pi-stacking and hydrogen bonding, make it an ideal

starting point for developing potent and selective drugs.[1] Marketed drugs like the anti-

inflammatory agent ketoprofen and the cholesterol-lowering drug fenofibrate feature this

scaffold, underscoring its therapeutic relevance.[1] The strategic functionalization of the two

aromatic rings allows for the fine-tuning of a compound's pharmacokinetic and

pharmacodynamic profiles.

Physicochemical Properties of 4-Chloro-2-fluoro-4'-
morpholinomethyl benzophenone
A thorough understanding of a compound's physicochemical properties is fundamental for

designing and optimizing synthetic routes and for predicting its behavior in biological systems.

The key properties of 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone are summarized in

the table below.

Property Value Source

CAS Number 898770-53-1 [3]

Molecular Formula C₁₈H₁₇ClFNO₂ [3]

Molecular Weight 333.78 g/mol [3]

IUPAC Name

(4-chloro-2-fluorophenyl)(4-

(morpholin-4-

ylmethyl)phenyl)methanone

N/A

Boiling Point 470.2 ± 45.0 °C (Predicted) [3]

Density 1.278 ± 0.06 g/cm³ (Predicted) [3]

pKa 6.02 ± 0.10 (Predicted) [3]
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The synthesis of unsymmetrical benzophenones like 4-Chloro-2-fluoro-4'-morpholinomethyl

benzophenone is most effectively achieved through a multi-step process. A plausible and

efficient synthetic route would involve an initial Friedel-Crafts acylation followed by a

substitution reaction to introduce the morpholine moiety. This approach allows for controlled

and high-yield production of the target compound.

Proposed Synthetic Workflow
The synthesis can be envisioned in two main stages:

Friedel-Crafts Acylation: Reaction of a suitable toluene derivative with 4-chloro-2-

fluorobenzoyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form the

benzophenone core.

Halogenation and Nucleophilic Substitution: Subsequent bromination of the methyl group on

the toluene ring, followed by a nucleophilic substitution with morpholine to yield the final

product.

Starting Materials

Intermediates

Final Product

p-Toluoyl chloride

4-Chloro-2-fluoro-4'-methylbenzophenone

Friedel-Crafts Acylation
(AlCl3)

1-Chloro-3-fluorobenzene

Morpholine

4-Chloro-2-fluoro-4'-
morpholinomethyl benzophenone

4-Chloro-2-fluoro-4'-(bromomethyl)benzophenone
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(NBS, AIBN)

Nucleophilic Substitution
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Caption: Proposed synthetic workflow for 4-Chloro-2-fluoro-4'-morpholinomethyl

benzophenone.
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Detailed Experimental Protocol (Hypothetical)
This protocol is a proposed method and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 4-Chloro-2-fluoro-4'-methylbenzophenone (Intermediate 1)

To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in dry dichloromethane

(DCM, 10 mL) at 0 °C, add 4-chloro-2-fluorobenzoyl chloride (1.0 eq) dropwise.

Stir the mixture for 15 minutes, then add toluene (1.1 eq) dropwise, maintaining the

temperature at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker containing ice and concentrated

HCl (5 mL).

Extract the aqueous layer with DCM (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate

gradient) to yield Intermediate 1.

Step 2: Synthesis of 4-Chloro-2-fluoro-4'-(bromomethyl)benzophenone (Intermediate 2)

Dissolve Intermediate 1 (1.0 eq) in carbon tetrachloride (15 mL).

Add N-Bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of azobisisobutyronitrile

(AIBN).

Reflux the mixture for 4-6 hours under a UV lamp or daylight.

Cool the reaction mixture to room temperature and filter off the succinimide.
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Wash the filtrate with water and brine, dry over anhydrous MgSO₄, and concentrate in vacuo

to obtain Intermediate 2, which can be used in the next step without further purification.

Step 3: Synthesis of 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone (Final Product)

Dissolve Intermediate 2 (1.0 eq) in acetonitrile (20 mL).

Add morpholine (1.5 eq) and potassium carbonate (2.0 eq).

Stir the reaction mixture at room temperature for 8-12 hours.

Monitor the reaction by TLC.

After completion, filter the solid and concentrate the filtrate.

Dissolve the residue in ethyl acetate, wash with water and brine, and dry over anhydrous

Na₂SO₄.

Concentrate the organic layer and purify the crude product by column chromatography (silica

gel, DCM:methanol gradient) to afford the final product.

Expected Spectral Characteristics
While experimental spectra for this specific compound are not readily available in public

databases, its structure allows for the prediction of key spectral features that would be crucial

for its characterization.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the two rings, with splitting patterns influenced by the chloro and fluoro

substituents. A characteristic singlet for the methylene protons (-CH₂-) adjacent to the

morpholine ring would be observed, likely in the range of 3.5-4.0 ppm. The protons on the

morpholine ring would appear as two triplets in the 2.5-3.8 ppm region.

¹³C NMR: The carbon NMR would display signals for all 18 carbons. The carbonyl carbon

would be a key downfield signal (around 190-200 ppm). The carbons attached to the fluorine

atom would show characteristic splitting (C-F coupling).
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IR Spectroscopy: The infrared spectrum should exhibit a strong absorption band for the

carbonyl (C=O) stretching vibration, typically in the range of 1650-1670 cm⁻¹. C-Cl, C-F, and

C-N stretching vibrations would also be present.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (333.78 g/mol ). The isotopic pattern

of the molecular ion peak would be characteristic of a molecule containing one chlorine atom

(M⁺ and M+2 peaks in an approximate 3:1 ratio).

Potential Applications in Drug Discovery
The structural motifs present in 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone suggest

several potential avenues for its application in medicinal chemistry.

Anticancer Agents: Benzophenone derivatives have shown promise as anticancer agents,

with some compounds inducing apoptosis through caspase-3 activation.[4] The morpholine

ring is also a common feature in many anticancer drugs, as it can improve aqueous solubility

and pharmacokinetic properties.

Anti-inflammatory Agents: The benzophenone scaffold is the basis for the nonsteroidal anti-

inflammatory drug (NSAID) ketoprofen.[5] Novel derivatives could be explored for their

potential to inhibit cyclooxygenase (COX) enzymes or other inflammatory targets.[5]

Antimicrobial and Antiviral Agents: Halogenated aromatic compounds and morpholine-

containing heterocycles have been investigated for their antimicrobial and antiviral activities.

[1] This compound could serve as a lead structure for the development of new anti-infective

agents.

Hypothetical Mechanism of Action: Targeting
Cancer Signaling Pathways
Given the potential of benzophenone derivatives as anticancer agents, a plausible mechanism

of action for a drug derived from this scaffold could involve the inhibition of key signaling

pathways that are dysregulated in cancer. The PI3K/AKT/mTOR pathway is a critical regulator

of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many

cancers.
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Caption: Hypothetical inhibition of the PI3K/AKT signaling pathway by a benzophenone

derivative.
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In this hypothetical model, a derivative of 4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone

could act as an inhibitor of PI3K, thereby blocking the downstream signaling cascade that leads

to cell proliferation and survival, and promoting apoptosis.

Conclusion
4-Chloro-2-fluoro-4'-morpholinomethyl benzophenone represents a promising, yet

underexplored, chemical entity for drug discovery. Its synthesis is feasible through established

chemical reactions, and its structural features suggest a range of potential biological activities.

This guide provides a foundational understanding of this compound, offering a starting point for

researchers to further investigate its properties and potential therapeutic applications. The

insights provided herein are intended to empower scientists to unlock the full potential of this

and related benzophenone derivatives in the development of next-generation therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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